Cas no 877156-44-0 (2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate)
2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- 2-oxo-2-(phenethylamino)ethyl 3-cyanobenzoate
- STL195155
- [2-oxo-2-(2-phenylethylamino)ethyl] 3-cyanobenzoate
- 2-oxo-2-[(2-phenylethyl)amino]ethyl 3-cyanobenzoate
- 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate
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- Inchi: 1S/C18H16N2O3/c19-12-15-7-4-8-16(11-15)18(22)23-13-17(21)20-10-9-14-5-2-1-3-6-14/h1-8,11H,9-10,13H2,(H,20,21)
- InChI Key: JTTKFGTXJXHSBK-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C#N)C=1)=O)CC(NCCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 448
- XLogP3: 2.6
- Topological Polar Surface Area: 79.2
2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-4056-2μmol |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 2μmol |
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| Life Chemicals | F6609-4056-5μmol |
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| Life Chemicals | F6609-4056-10μmol |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 10μmol |
$69.0 | 2023-08-20 | |
| Life Chemicals | F6609-4056-20μmol |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 20μmol |
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| Life Chemicals | F6609-4056-1mg |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 1mg |
$54.0 | 2023-08-20 | |
| Life Chemicals | F6609-4056-2mg |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 2mg |
$59.0 | 2023-08-20 | |
| Life Chemicals | F6609-4056-3mg |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 3mg |
$63.0 | 2023-08-20 | |
| Life Chemicals | F6609-4056-4mg |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 4mg |
$66.0 | 2023-08-20 | |
| Life Chemicals | F6609-4056-5mg |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 5mg |
$69.0 | 2023-08-20 | |
| Life Chemicals | F6609-4056-10mg |
[(2-phenylethyl)carbamoyl]methyl 3-cyanobenzoate |
877156-44-0 | 90%+ | 10mg |
$79.0 | 2023-08-20 |
2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate
Research Briefing on 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate (CAS: 877156-44-0) in Chemical Biology and Pharmaceutical Applications
2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate (CAS: 877156-44-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ester and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems. The molecular structure of this compound, featuring a 3-cyanobenzoate moiety linked to a phenethylamino group, provides a versatile scaffold for further chemical modifications and biological evaluations.
Recent studies have focused on the synthesis and characterization of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate, with particular emphasis on its pharmacokinetic properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. Computational modeling studies have further elucidated its potential binding interactions with biological targets, suggesting a high affinity for specific enzyme active sites. These findings underscore the compound's utility as a lead candidate in drug discovery programs.
In vitro and in vivo evaluations of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and proliferative pathways. For instance, recent research has highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and cancer progression. The compound's ability to selectively target COX-2 while sparing COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.
Moreover, the compound's 3-cyanobenzoate moiety has been explored for its potential in prodrug design. By leveraging the esterase-mediated hydrolysis of the ester bond, researchers have developed prodrug derivatives of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate that exhibit enhanced bioavailability and targeted release of active metabolites. This approach has been particularly valuable in improving the therapeutic index of drugs with poor solubility or stability, offering new avenues for the treatment of complex diseases such as cancer and neurodegenerative disorders.
Recent advancements in formulation technology have further expanded the applications of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate. Nanoformulations, including liposomal and polymeric nanoparticles, have been developed to improve the compound's delivery to specific tissues and cells. These formulations have shown enhanced efficacy in preclinical models, with reduced systemic toxicity and improved pharmacokinetic profiles. Such innovations highlight the compound's versatility and potential for clinical translation.
In conclusion, 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate (CAS: 877156-44-0) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and potential for prodrug development, make it a valuable tool for drug discovery and therapeutic innovation. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials to fully realize its therapeutic potential.
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